Cas no 476463-58-8 (N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide
• CAS No: 476463-58-8
• MF: C₂₀H₁₄ClN₃O₂S
• MW: 395.862061977386
• CID: 6174487
• PubChem ID: 16813989
• Update Time: 2025-06-30

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide
• 476463-58-8
• AB00668120-01
• N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-naphthalen-2-yloxyacetamide
• N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(naphthalen-2-yloxy)acetamide
• AKOS024580667
• F0529-0453
• Oprea1_244971
• N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C20H14ClN3O2S/c21-16-8-5-14(6-9-16)19-23-24-20(27-19)22-18(25)12-26-17-10-7-13-3-1-2-4-15(13)11-17/h1-11H,12H2,(H,22,24,25)
• InChI Key： DUGJZPYIDANUQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(NC(COC2=CC=C3C=CC=CC3=C2)=O)S1

Computed Properties

• Exact Mass: 395.0495256g/mol
• Monoisotopic Mass: 395.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 92.4Ų

Additional information on N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide

Introduction to N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide (CAS No. 476463-58-8)

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide, identified by its CAS number 476463-58-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation into its pharmacological properties.

The compound's structure consists of a thiadiazole core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the thiadiazole ring in N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide is flanked by a 4-chlorophenyl group and an acetamide moiety. These structural features contribute to the molecule's potential for biological activity, particularly in the context of modulating enzyme function and receptor interactions.

In recent years, there has been a growing interest in thiadiazole derivatives due to their reported efficacy in treating various diseases. For instance, studies have shown that compounds containing the thiadiazole moiety exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide may contribute to its ability to interact with biological targets in a unique manner, potentially leading to novel therapeutic applications.

The naphthalen-2-yloxy group attached to the acetamide moiety is another key feature of this compound. Naphthalene derivatives are known for their diverse biological activities, including antimicrobial and anti-inflammatory effects. The incorporation of this group into the molecular structure of N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide may enhance its pharmacological profile by introducing additional interactions with biological targets.

Recent research has focused on developing new methodologies for synthesizing complex heterocyclic compounds like N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide. Advances in synthetic chemistry have enabled the efficient preparation of such molecules, which is crucial for their further exploration in drug discovery. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been particularly useful in constructing the intricate frameworks of these compounds.

The potential applications of N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool for studying molecular interactions and developing new chemical probes. Such probes can be used to investigate the mechanisms of various biological processes and identify new therapeutic targets.

In conclusion, N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide (CAS No. 476463-58-8) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further investigation into its pharmacological properties. As research continues to uncover new applications for thiadiazole derivatives and naphthalene-based compounds, N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(naphthalen-2-yloxy)acetamide is poised to play a crucial role in the development of novel therapeutic agents.